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Compound of Interest

Compound Name: IMP-1088

Cat. No.: B608084

IMP-1088 is a potent, selective dual inhibitor of human N-myristoyltransferase 1 (NMT1) and
NMT2.[1][2][3] It is a valuable tool for research in areas such as virology, particularly in studying
the replication of rhinoviruses, the primary cause of the common cold.[2][4] Due to its chemical
nature and biological activity, proper handling and disposal are paramount to ensure laboratory
safety and environmental protection. This document provides essential guidance for
researchers, scientists, and drug development professionals on the safe disposal of IMP-1088.

Physicochemical and Hazard Information

A summary of the key physicochemical properties and hazard classifications for IMP-1088 is
provided below to inform safe handling and disposal practices.

Property Value Reference
Molecular Formula C25H29F2N50 [1][2][4]1[5](6]
Molecular Weight 453.53 g/mol [11[4115]
Appearance Solid [1]

CAS Number 2059148-82-0 [1][21[5][6]
Storage Temperature -20°C for long term [2][6]
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e .- Precautionary Statement
GHS Hazard Classification Hazard Statement .
(Prevention)

P264: Wash hands thoroughly
Acute toxicity, oral (Category ) after handling. P270: Do not
H302: Harmful if swallowed _ _

4) eat, drink or smoke when using

this product.

. D P280: Wear protective
Skin corrosion/irritation

H315: Causes skin irritation gloves/protective clothing/eye
(Category 2) ) )
protection/face protection.
) ) P280: Wear protective
Serious eye damage/eye H319: Causes serious eye ) ]
o o gloves/protective clothing/eye
irritation (Category 2A) irritation

protection/face protection.

Experimental Protocols: Disposal of IMP-1088

The following protocol outlines the step-by-step procedure for the safe disposal of IMP-1088.
This is a general guideline based on the available safety data and standard laboratory
practices. Always consult and adhere to your institution's specific waste disposal protocols and
local regulations.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Chemical fume hood

Labeled, sealable, and compatible chemical waste container

Waste manifest or logbook
Procedure:

o Risk Assessment: Before handling, review the Safety Data Sheet (SDS) for IMP-1088 to be
fully aware of its hazards.
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
goggles, and chemical-resistant gloves.

o Work Area: Conduct all handling and preparation for disposal of IMP-1088 inside a certified
chemical fume hood to avoid inhalation of any dust or aerosols.

o Waste Segregation:

o Solid Waste: Collect any unused or expired solid IMP-1088, along with any contaminated
disposable labware (e.g., weigh boats, pipette tips), in a designated, labeled, and sealed
waste container.

o Liquid Waste: If IMP-1088 has been dissolved in a solvent, collect the solution in a
compatible, labeled hazardous waste container. Do not mix with incompatible waste
streams. The formulation may be a solution in methyl acetate.[2]

o Container Labeling: Clearly label the waste container with "Hazardous Waste," the chemical
name "IMP-1088," and any associated hazard symbols (e.g., harmful, irritant).

o Storage of Waste: Store the sealed waste container in a designated, secure, and well-
ventilated secondary containment area, away from incompatible materials, while awaiting
pickup by your institution's environmental health and safety (EHS) department.

o Documentation: Record the amount of waste generated in your laboratory's waste log or
manifest as required by your institution.

o Decontamination: Thoroughly decontaminate the work area and any reusable equipment by
washing with an appropriate solvent and then soap and water. Dispose of any contaminated
cleaning materials as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after completing the disposal
procedure.

Disposal Workflow

The logical flow for the proper disposal of IMP-1088 is illustrated in the diagram below. This
workflow emphasizes the critical steps from initial preparation to final disposal, ensuring safety
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and compliance at each stage.

Preparation

[ Review SDS for IMP-1088 ]

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

[Work in a Chemical Fume Hood]

Waste Handlin@& Segregation

[Segregate Solid and Liquid Waste]

[Place in Labeled, Compatible

Waste Container

Final Disposal Steps

[Store Waste in Designated Area

Arrange for Pickup by EHS] L[ Decontaminate Work Area]

[Complete Waste Manifest]
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Caption: A workflow diagram for the safe disposal of IMP-1088.

Disclaimer: This information is intended for guidance purposes only. Always refer to the
manufacturer's Safety Data Sheet (SDS) and comply with all applicable local, state, and federal
regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for IMP-
1088]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608084#imp-1088-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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